Cas no 863248-54-8 (4-(methylamino)-1λ?-thiane-1,1-dione)

• Product Name: 4-(methylamino)-1λ?-thiane-1,1-dione
• CAS No: 863248-54-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 1072006
• PubChem ID: 43511407
• Update Time: 2025-05-20

4-(methylamino)-1λ?-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• N-Methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide hydrochloride
• 4-(methylamino)-1λ?-thiane-1,1-dione
• N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide
• SCHEMBL765701
• GZCQKWYJTWFNEX-UHFFFAOYSA-N
• BS-38653
• SY046364
• 4-(methylamino)-1lambda6-thiane-1,1-dione
• MFCD12187546
• 4-(Methylamino)tetrahydro-2H-thiopyran 1,1-dioxide
• 863248-54-8
• AKOS005173661
• N-methyl-1,1-dioxothian-4-amine
• 4-(Methylamino)tetrahydrothiopyran 1,1-Dioxide
• A915347
• 4-(Methylamino)tetrahydro-2H-thiopyran1,1-dioxide
• EN300-147409
• ALBB-012272

• MDL： MFCD12187546
• Inchi： 1S/C6H13NO2S/c1-7-6-2-4-10(8,9)5-3-6/h6-7H,2-5H2,1H3
• InChI Key： GZCQKWYJTWFNEX-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)NC)(=O)=O

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

4-(methylamino)-1λ?-thiane-1,1-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-(methylamino)-1λ?-thiane-1,1-dione

4-(Methylamino)-1λ?-thiane-1,1-dione: A Comprehensive Overview

4-(Methylamino)-1λ?-thiane-1,1-dione (CAS No. 863248-54-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their unique sulfur-containing ring structures and diverse biological activities. The molecule's structure consists of a thiane ring (a six-membered ring containing two sulfur atoms) with two ketone groups at the 1-position and a methylamino group at the 4-position. This configuration imparts the compound with distinctive chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of thiane diones in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The presence of the methylamino group in 4-(methylamino)-1λ?-thiane-1,1-dione introduces additional functional diversity, making it a promising candidate for various biological assays. Researchers have explored its potential as an antioxidant, anti-inflammatory agent, and even as a precursor for more complex therapeutic compounds.

The synthesis of 4-(methylamino)-1λ?-thiane-1,1-dione involves a multi-step process that typically begins with the preparation of an appropriate thiol intermediate. This intermediate undergoes cyclization under specific conditions to form the thiane ring, followed by oxidation to introduce the ketone groups. The introduction of the methylamino group is achieved through nucleophilic substitution or other suitable reactions, depending on the starting materials and desired stereochemistry.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For instance, the ketone groups can undergo condensation reactions with aldehydes or ketones to form β-lactams or other heterocyclic structures. Additionally, the sulfur atoms in the thiane ring can act as nucleophilic sites, enabling further functionalization and diversification of the molecule.

From a pharmacological perspective, 4-(methylamino)-1λ?-thiane-1,1-dione has shown potential in modulating cellular signaling pathways. Preclinical studies suggest that it may inhibit certain kinases or enzymes involved in inflammatory responses, making it a candidate for anti-inflammatory drug development. Furthermore, its antioxidant properties could be harnessed to combat oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular conditions.

The compound's stability under physiological conditions is another critical factor that enhances its suitability for therapeutic applications. Studies indicate that 4-(methylamino)-1λ?-thiane-1,1-dione exhibits reasonable stability in aqueous solutions at physiological pH levels, which is essential for drug delivery systems. However, further research is required to fully understand its pharmacokinetics and bioavailability.

In terms of industrial applications, 4-(methylamino)-1λ?-thiane-1,1-dione could serve as an intermediate in the synthesis of more complex molecules with enhanced biological activities. Its modular structure allows for easy modification at various positions on the thiane ring, enabling chemists to explore a wide range of structural analogs with tailored properties.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding interactions between 4-(methylamino)-1λ?-thiane-1,1-dione and key proteins involved in disease pathways. These insights are invaluable for guiding further experimental studies and optimizing the compound's therapeutic potential.

In conclusion, 4-(methylamino)-1λ?-thiane-1,1-dione (CAS No. 863248-54-8) stands out as a versatile and intriguing compound with significant implications for medicinal chemistry and drug discovery. Its unique structure, diverse reactivity, and promising biological activities make it a focal point for ongoing research efforts. As scientists continue to explore its properties and applications, this compound has the potential to pave the way for innovative therapeutic solutions in various disease areas.